Cas no 94248-10-9 (Urea,N,N''-(methyl-1,3-phenylene)bis[N'-(phenylmethyl)- (9CI))
94248-10-9 structure
Product Name:Urea,N,N''-(methyl-1,3-phenylene)bis[N'-(phenylmethyl)- (9CI)
CAS No:94248-10-9
MF:C23H24N4O2
MW:388.462265014648
CID:818701
PubChem ID:44151387
Update Time:2025-04-19
Urea,N,N''-(methyl-1,3-phenylene)bis[N'-(phenylmethyl)- (9CI) Chemical and Physical Properties
Names and Identifiers
-
- 1-benzyl-3-[3-(benzylcarbamoylamino)-2-methylphenyl]urea
- N,N''-(methyl-m-phenylene)bis[N'-benzylurea]
- N,N''-(Methyl-m-phenylene)bis(N'-benzylurea)
- NS00040333
- EINECS 304-281-3
- 94248-10-9
- DTXSID80241277
- Urea,N,N''-(methyl-1,3-phenylene)bis[N'-(phenylmethyl)- (9CI)
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- Inchi: 1S/C23H24N4O2/c1-17-20(26-22(28)24-15-18-9-4-2-5-10-18)13-8-14-21(17)27-23(29)25-16-19-11-6-3-7-12-19/h2-14H,15-16H2,1H3,(H2,24,26,28)(H2,25,27,29)
- InChI Key: SYAYKVXCNYJZJJ-UHFFFAOYSA-N
- SMILES: O=C(NCC1C=CC=CC=1)NC1C=CC=C(C=1C)NC(NCC1C=CC=CC=1)=O
Computed Properties
- Exact Mass: 388.18992602g/mol
- Monoisotopic Mass: 388.18992602g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 4
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 29
- Rotatable Bond Count: 6
- Complexity: 471
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 82.3Ų
- Surface Charge: 0
- Tautomer Count: 6
- XLogP3: 3.3
Urea,N,N''-(methyl-1,3-phenylene)bis[N'-(phenylmethyl)- (9CI) Related Literature
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Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
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Hailing Chen,Lu Yin,Meng Liu,Laibing Wang,Michiya Fujiki,Wei Zhang RSC Adv., 2019,9, 4849-4856
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Fuming Xiao,Mengzhu Wang,Yunxiang Lei,Wenbo Dai,Yunbing Zhou,Miaochang Liu,Wenxia Gao,Xiaobo Huang,Huayue Wu J. Mater. Chem. C, 2020,8, 17410-17416
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Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
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